Cas no 2228175-09-3 (2-(2-fluoro-5-methylphenyl)prop-2-enoic acid)

• Product Name: 2-(2-fluoro-5-methylphenyl)prop-2-enoic acid
• CAS No: 2228175-09-3
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• CID: 6006781
• PubChem ID: 165970644
• Update Time: 2025-07-18

2-(2-fluoro-5-methylphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-5-methylphenyl)prop-2-enoic acid
• EN300-1766854
• 2228175-09-3

• Inchi： 1S/C10H9FO2/c1-6-3-4-9(11)8(5-6)7(2)10(12)13/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： WUKQNIKUMSYGQG-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C(=C)C(=O)O

Computed Properties

• Exact Mass: 180.05865769g/mol
• Monoisotopic Mass: 180.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2-fluoro-5-methylphenyl)prop-2-enoic acid

2-(2-Fluoro-5-Methylphenyl)prop-2-enoic Acid: A Comprehensive Overview

2-(2-Fluoro-5-methylphenyl)prop-2-enoic acid (CAS No. 2228175-09-3) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in pharmaceutical research. This article aims to provide a detailed and comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 2-(2-fluoro-5-methylphenyl)prop-2-enoic acid is characterized by a propenoic acid moiety attached to a 2-fluoro-5-methylphenyl group. The presence of the fluoro and methyl substituents imparts distinct chemical and physical properties to the molecule, making it an interesting candidate for various chemical and biological studies. The compound's molecular formula is C₁₀H₉FO₂, and it has a molecular weight of 184.17 g/mol.

The synthesis of 2-(2-fluoro-5-methylphenyl)prop-2-enoic acid can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 2-fluoro-5-methylbenzaldehyde with malonic acid in the presence of a base, followed by decarboxylation. Another method involves the condensation of 2-fluoro-5-methylbenzaldehyde with acetylene in the presence of a palladium catalyst. These synthetic routes have been optimized to improve yield and purity, making the compound more accessible for further research and development.

In terms of biological activities, 2-(2-fluoro-5-methylphenyl)prop-2-enoic acid has shown promising results in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, making it a valuable tool for understanding these processes at a molecular level. Additionally, preliminary investigations have indicated that the compound may exhibit anti-inflammatory properties, which could be beneficial in the development of new therapeutic agents for inflammatory diseases.

The pharmacological profile of 2-(2-fluoro-5-methylphenyl)prop-2-enoic acid is an area of ongoing research. In vitro studies have shown that the compound can modulate the activity of certain receptors and enzymes, suggesting its potential as a lead compound for drug discovery. For instance, it has been reported to inhibit the activity of cyclooxygenase (COX) enzymes, which are key targets in the treatment of pain and inflammation. These findings have sparked interest in exploring its therapeutic potential further.

Beyond its direct biological activities, 2-(2-fluoro-5-methylphenyl)prop-2-enoic acid has also been investigated as a building block for more complex molecules. Its unique structure makes it an attractive starting material for the synthesis of derivatives with enhanced biological properties. Researchers have successfully used this compound as a scaffold to develop novel compounds with improved potency and selectivity for specific targets.

In the context of drug development, the safety and toxicity profiles of 2-(2-fluoro-5-methylphenyl)prop-2-enoic acid are crucial considerations. Preliminary toxicological studies have indicated that the compound is well-tolerated at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further studies are needed to fully assess its safety profile in humans.

The future prospects for 2-(2-fluoro-5-methylphenyl)prop-2-enoic acid are promising. Ongoing research is focused on optimizing its pharmacological properties and exploring its potential applications in various therapeutic areas. Additionally, efforts are being made to develop more efficient synthetic methods to increase its availability for large-scale studies and clinical trials.

In conclusion, 2-(2-fluoro-5-methylphenyl)prop-2-enoic acid (CAS No. 2228175-09-3) is a versatile compound with significant potential in both fundamental research and pharmaceutical development. Its unique chemical structure and biological activities make it an intriguing subject for further investigation, and ongoing research is likely to uncover new applications and insights into its properties.